Cas no 1289007-61-9 (1-(3-Bromo-5-methylpyridin-2-yl)hydrazine)

1-(3-Bromo-5-methylpyridin-2-yl)hydrazine is a versatile brominated pyridine derivative with a reactive hydrazine functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both bromine and hydrazine moieties allows for selective modifications, enabling applications in cross-coupling reactions, heterocycle formation, and the development of biologically active compounds. Its well-defined structure and stability under controlled conditions ensure consistent performance in synthetic workflows. This compound is particularly useful in medicinal chemistry for constructing nitrogen-containing scaffolds, offering a balance of reactivity and selectivity for targeted molecular design. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and moisture.

1-(3-Bromo-5-methylpyridin-2-yl)hydrazine structure

1289007-61-9 structure

Product Name:1-(3-Bromo-5-methylpyridin-2-yl)hydrazine

CAS No:1289007-61-9

MF:C₆H₈BrN₃

MW:202.051819801331

MDL:MFCD10000011

CID:1227375

PubChem ID:53402705

Update Time:2025-05-24

1-(3-Bromo-5-methylpyridin-2-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

- (3-bromo-5-methylpyridin-2-yl)hydrazine
- 1-(3-BROMO-5-METHYLPYRIDIN-2-YL)HYDRAZINE
- 3-Bromo-2-hydrazino-5-methylpyridine
- 3-bromo-2-hydrazinyl-5-methylpyridine
- QC-3363
- BL010292
- KB-82196
- AKOS025404088
- SB55157
- MFCD10000011
- EN300-278446
- 1289007-61-9
- Pyridine, 3-bromo-2-hydrazinyl-5-methyl-
- PS-5632
- DTXSID80695054
- 3-bromo-2-hydrazineyl-5-methylpyridine
- CS-0444364
- SY067650
- 1-(3-Bromo-5-methylpyridin-2-yl)hydrazine
- MDL： MFCD10000011
- Inchi： 1S/C6H8BrN3/c1-4-2-5(7)6(10-8)9-3-4/h2-3H,8H2,1H3,(H,9,10)
- InChI Key： RCYBQALBHFMWID-UHFFFAOYSA-N
- SMILES： BrC1C(NN)=NC=C(C)C=1

Computed Properties

Exact Mass: 200.99000
Monoisotopic Mass: 200.99016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 50.9Å²

Experimental Properties

PSA: 50.94000
LogP: 2.21140

1-(3-Bromo-5-methylpyridin-2-yl)hydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM316272-10g	(3-Bromo-5-methylpyridin-2-yl)hydrazine	1289007-61-9	95%	10g	$373	2021-08-18
Chemenu	CM316272-25g	(3-Bromo-5-methylpyridin-2-yl)hydrazine	1289007-61-9	95%	25g	$746	2021-08-18
TRC	B405338-50mg	1-(3-Bromo-5-methylpyridin-2-yl)hydrazine	1289007-61-9		50mg	$ 50.00	2022-06-07
TRC	B405338-100mg	1-(3-Bromo-5-methylpyridin-2-yl)hydrazine	1289007-61-9		100mg	$ 65.00	2022-06-07
TRC	B405338-500mg	1-(3-Bromo-5-methylpyridin-2-yl)hydrazine	1289007-61-9		500mg	$ 135.00	2022-06-07
Apollo Scientific	OR60227-250mg	3-Bromo-2-hydrazino-5-methylpyridine	1289007-61-9		250mg	£15.00	2025-02-20
Apollo Scientific	OR60227-1g	3-Bromo-2-hydrazino-5-methylpyridine	1289007-61-9		1g	£22.00	2025-02-20
Chemenu	CM316272-10g	(3-Bromo-5-methylpyridin-2-yl)hydrazine	1289007-61-9	95%	10g	$373	2022-06-13
Chemenu	CM316272-25g	(3-Bromo-5-methylpyridin-2-yl)hydrazine	1289007-61-9	95%	25g	$746	2022-06-13
eNovation Chemicals LLC	Y1260770-100mg	Pyridine, 3-bromo-2-hydrazinyl-5-methyl-	1289007-61-9	98%	100mg	$55	2024-06-08

1-(3-Bromo-5-methylpyridin-2-yl)hydrazine Related Literature

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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(3-Bromo-5-methylpyridin-2-yl)hydrazine

Comprehensive Overview of 1-(3-Bromo-5-methylpyridin-2-yl)hydrazine (CAS No. 1289007-61-9)

1-(3-Bromo-5-methylpyridin-2-yl)hydrazine (CAS No. 1289007-61-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and hydrazine functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the bromo and methyl substituents, make it a valuable building block for designing novel drugs and crop protection agents.

In recent years, the demand for heterocyclic compounds like 1-(3-Bromo-5-methylpyridin-2-yl)hydrazine has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential role in developing kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. The compound's electron-rich pyridine ring and nucleophilic hydrazine moiety enable diverse chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of 1-(3-Bromo-5-methylpyridin-2-yl)hydrazine typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, methods widely discussed in green chemistry forums. Environmental sustainability is a hot topic, and innovations in catalyst design and solvent-free protocols have been explored to optimize its production. These advancements address the pharmaceutical industry's push toward cost-effective and eco-friendly manufacturing processes.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Its stability under controlled conditions makes it suitable for high-throughput screening (HTS) platforms, a key focus area for AI-driven drug discovery initiatives. With the rise of machine learning in chemistry, datasets involving 1289007-61-9 are increasingly used to train algorithms for predicting molecular properties and reaction outcomes.

Beyond pharmaceuticals, 1-(3-Bromo-5-methylpyridin-2-yl)hydrazine finds niche applications in organic electronics and coordination chemistry. Its ability to form metal complexes has sparked interest in designing luminescent materials for OLEDs and sensors. This interdisciplinary relevance underscores its importance in both academic and industrial settings, bridging gaps between chemical synthesis and advanced material engineering.

In summary, CAS No. 1289007-61-9 represents a critical tool for modern chemists, combining structural adaptability with broad applicability. As research trends shift toward precision medicine and sustainable technologies, this compound is poised to remain at the forefront of innovation. For laboratories seeking reliable intermediates, understanding its properties and synthetic routes is essential for achieving reproducible results and scalable solutions.